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Compound of Interest

Compound Name: Eriodictin

Cat. No.: B12775771

This document provides essential safety and logistical information for the proper disposal of
Eriodictyol, ensuring compliance and safety in a laboratory setting. The following procedures
are based on current safety data sheets and general chemical waste management guidelines.

l. Immediate Safety Considerations

Eriodictyol is a flavonoid compound that, while considered non-hazardous for transport by
some suppliers, may cause skin and eye irritation.[1][2] Handling should be performed by
personnel trained in handling potent active pharmaceutical ingredients.[1] In case of fire,
Eriodictyol may emit toxic fumes, such as carbon monoxide.[1]

Personal Protective Equipment (PPE): Before handling Eriodictyol for disposal, ensure the
following PPE is worn:

» Eye Protection: Chemical safety goggles.[1][2]
» Hand Protection: Chemical-resistant rubber gloves.[1]

e Respiratory Protection: NIOSH/MSHA-approved respirator, especially if dust formation is
possible.[1][2]

» Protective Clothing: To prevent skin contact.[1][2]

Il. Step-by-Step Disposal Procedure
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The primary guideline for the disposal of Eriodictyol is to adhere to all country, federal, state,
and local regulations.[1] Do not release Eriodictyol into the environment or allow it to enter
drains.[2][3][4]

o Waste Identification and Collection:

o Collect waste Eriodictyol, including any contaminated materials, in a designated and
compatible waste container.

o Ensure the container is clearly labeled as "Eriodictyol Waste" or with its chemical name
and any relevant hazard warnings.

o Keep the container tightly closed and store it in a safe, well-ventilated location, away from
incompatible materials such as strong acids, strong bases, and oxidizing agents.[2]

e Spill Management:
o In the event of a spill, avoid dust formation.[2][4]
o Wear appropriate PPE.

o Carefully sweep or shovel the spilled material into a suitable, closed container for disposal.

[21[4]
o Disposal of Empty Containers:

o Most empty chemical bottles should be triple-rinsed with a suitable solvent (e.g., water)
before disposal.[5]

o Collect the rinsate as chemical waste.

o Label the empty, rinsed container as "triple rinsed" and dispose of it according to your
institution's guidelines for glassware or plastic disposal.[5]

» Final Disposal:

o Arrange for the collection of the chemical waste through your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste disposal contractor.[5]
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o Provide all necessary information, including the chemical name, quantity, and container

details, for proper disposal manifests.[5]

lll. Quantitative Data Summary

No specific quantitative data for the disposal of Eriodictyol (e.g., concentration limits for sewer
disposal, specific neutralization recipes) is available in the provided safety data sheets. The
consistent recommendation is to follow local regulations.

Parameter Value Source

Transport Classification Non-Hazardous Selleck Chemicals[1]

o Strong acids, strong bases, ] S
Storage Incompatibilities Fisher Scientific[2]

oxidizing agents

IV. Experimental Protocols

There are no specific experimental protocols cited for the disposal of Eriodictyol. The standard
procedure is chemical waste collection and disposal through a certified vendor.

V. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Eriodictyol.
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Caption: Workflow for the proper disposal of Eriodictyol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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